2-[2-Oxo-2-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]ethyl]pyridazin-3-one

• IUPAC Name: 2-[2-oxo-2-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]ethyl]pyridazin-3-one
• InChI: InChI=1S/C15H15F3N6O2/c16-15(17,18)11-3-4-12(21-20-11)22-6-8-23(9-7-22)14(26)10-24-13(25)2-1-5-19-24/h1-5H,6-10H2
• InChI Key: HSBDKWYMINYEBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C(F)(F)F)C(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C15H15F3N6O2
• Molecular Weight: 368.31 g/mol

Description

The compound “2-[2-Oxo-2-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]ethyl]pyridazin-3-one” is a complex organic molecule that contains several functional groups, including a pyridazin-3-one group, a piperazine group, and a trifluoromethyl group. These groups are common in many pharmaceutical compounds due to their diverse chemical properties and potential for biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazinone and piperazine rings, along with the trifluoromethyl group. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely involve the functional groups present in the molecule. For example, the pyridazinone group could potentially undergo reactions involving the carbonyl group, while the piperazine group could participate in reactions involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the pyridazinone and piperazine groups could potentially make the compound polar and capable of forming hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing pyridazinone, piperazine, and trifluoromethyl groups have biological activity and are used in pharmaceuticals. The exact mechanism of action would depend on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the field of pharmaceuticals. This could involve testing its biological activity against various targets, as well as optimizing its properties for specific applications.